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Compound of Interest

Compound Name:
Sodium (2,4-

dichlorophenoxy)acetate

CAS No.: 2702-72-9

Cat. No.: B1343606 Get Quote

Abstract & Introduction
2,4-Dichlorophenoxyacetic acid (2,4-D) is a synthetic auxin critical for somatic embryogenesis

and callus induction in plant tissue culture. While often available as a free acid, the sodium salt

monohydrate form (CAS 7084-86-8) offers a distinct advantage: direct water solubility. Unlike

the free acid, which requires co-solvents (ethanol) or alkalinization (NaOH/KOH) to dissolve,

the sodium salt dissociates readily in water, minimizing the introduction of cytotoxic solvents or

pH fluctuations into sensitive culture systems.

This protocol details the preparation of a high-integrity stock solution, emphasizing the

stoichiometry required to normalize activity against free-acid protocols and the sterilization

methods best suited for long-term stability.

Scientific Principles & Calculations
The Stoichiometry of Activity
In tissue culture protocols, concentrations are frequently cited in mg/L of 2,4-D Free Acid or in

Micromolar (µM). When using the Sodium Salt Monohydrate, researchers must account for the

molecular weight difference to deliver the correct number of active auxin molecules.
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2,4-D Free Acid (Active Moiety): MW = 221.04 g/mol

2,4-D Sodium Salt Monohydrate: MW = 261.03 g/mol [1]

Correction Factor: To prepare a stock solution where 1 mL delivers the equivalent of 1 mg of

2,4-D Free Acid:

Concentration Standards
Desired Stock
Concentration

Target: Free Acid
Equivalent

Target: Direct Salt
Weight

Calculation Logic

1 mg/mL (Acid Equiv) 1.0 mg/mL 1.18 mg/mL

Use this if your media

recipe specifies "2,4-

D" (Acid) but you are

using the Salt.

1 mg/mL (Salt) 0.85 mg/mL 1.0 mg/mL

Use this if your media

recipe specifically

calls for "2,4-D

Sodium Salt".

10 mM (Molar) 2.21 mg/mL 2.61 mg/mL
Preferred for precise

physiological studies.

Materials & Equipment
Reagents

2,4-D Sodium Salt Monohydrate: High purity (Plant Cell Culture Tested, ≥98%).

Solvent: Ultrapure Water (Milli-Q or Double Distilled, 18.2 MΩ·cm).

Sterilization: 0.22 µm PES (Polyethersulfone) or PVDF Syringe Filter. Note: PES is low-

protein binding and chemically resistant.

Equipment
Analytical Balance (Precision ±0.1 mg).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/2-4-dichlorophenoxy-acetic-acid-sodium-salt-monohydrate-7084-86-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex Mixer or Magnetic Stir Plate.

Sterile 15 mL or 50 mL Polypropylene Conical Tubes (Falcon/Corning).

Sterile Syringes (10 mL - 20 mL).

Protocol: Step-by-Step Preparation
Phase 1: Solubilization
Rationale: The sodium salt is water-soluble. Heating or adding NaOH is unnecessary and may

degrade the compound or alter the pH of the final media unpredictably.

Calculate Volume: Determine the total volume of stock required (e.g., 50 mL).

Weighing:

To make a 1 mg/mL (Free Acid Equivalent) stock: Weigh 59.05 mg of 2,4-D Sodium Salt

Monohydrate.

To make a 1 mg/mL (Direct Salt) stock: Weigh 50.0 mg of 2,4-D Sodium Salt

Monohydrate.

Dissolution:

Transfer the powder to a clean beaker or conical tube.

Add approximately 80% of the final volume (e.g., 40 mL) of Ultrapure Water.

Vortex or stir gently at room temperature. The powder should dissolve instantly or within

minutes.

Final Volume:

Transfer the solution to a volumetric flask or graduated cylinder.

Bring to final volume (50 mL) with Ultrapure Water.

Invert to mix.
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Phase 2: Sterilization & Aliquoting
Rationale: While 2,4-D is heat stable and can be autoclaved within media, stock solutions are

best filter-sterilized. Autoclaving stock solutions in small volumes can lead to evaporation,

altering the concentration. Filter sterilization ensures the stock remains at a precise known

concentration.

Prepare Syringe: Draw the dissolved solution into a sterile syringe.

Filtration: Attach a 0.22 µm PES filter to the syringe.

Dispense: Push the solution through the filter into a sterile, opaque (amber) container or

wrap a clear sterile tube in aluminum foil.

Tip: Discard the first 1 mL of filtrate to remove any potential extractables from the filter

membrane.

Phase 3: Storage
Temperature: Store at 2°C to 8°C (Refrigerator) for up to 6 months. For long-term storage

(>6 months), aliquot and freeze at -20°C.

Light: 2,4-D is susceptible to photodecomposition over long periods. Always protect from

light.

Visualization: Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Target Concentration

Calculate Mass
(Apply 1.18x Factor if correcting for Free Acid)

Weigh 2,4-D Sodium Salt Monohydrate

Dissolve in 80% Final Vol
(Ultrapure Water Only - No NaOH)

Adjust to Final Volume

Filter Sterilize (0.22 µm)

Store at 4°C (Amber Bottle)

Click to download full resolution via product page

Figure 1: Logical workflow for the preparation of 2,4-D Sodium Salt stock solution, highlighting

the critical dissolution step without base.

Troubleshooting & Quality Control

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1343606?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation Probable Cause Corrective Action

Precipitation Saturation or Low Temp

2,4-D Na Salt is highly soluble

(~45 mg/mL). If precipitating at

1 mg/mL, check water quality

or warm slightly. Ensure you

did not accidentally use the

Free Acid form.

Contamination Filter Failure

Discard stock. Use a fresh

0.22 µm filter and ensure

aseptic technique in a laminar

flow hood.

Callus Necrosis Toxic Concentration

Verify if the media protocol

required "Free Acid" or "Salt".

If you weighed Salt 1:1 for a

Free Acid recipe, you actually

under-dosed (0.85x), which is

usually fine. If you applied a

correction factor twice, you

may have overdosed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://phytotechlab.com/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3867.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3867.htm
https://www.sigmaaldrich.com/SG/en/product/sigma/d6679
https://www.sigmaaldrich.com/HK/zh/product/sigma/d6679
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-D-sodium
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-D-sodium
https://www.benchchem.com/product/b1343606?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. (2,4-Dichlorophenoxy)acetic acid sodium salt monohydrate | CAS 7084-86-8 | SCBT -
Santa Cruz Biotechnology [scbt.com]

2. 2,4-D-sodium [sitem.herts.ac.uk]

3. (2,4-Dichlorophenoxy)acetic acid BioReagent, cell culture plant 7084-86-8
[sigmaaldrich.com]

4. （2,4-二氯苯氧基）乙酸 钠盐 一水合物 suitable for plant cell culture, BioReagent | Sigma-
Aldrich [sigmaaldrich.com]

5. 2,4-D-sodium | C8H5Cl2NaO3 | CID 23676704 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Precision Preparation of 2,4-D
Sodium Salt Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343606#how-to-prepare-2-4-d-sodium-salt-stock-
solution-for-tissue-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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